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Compound of Interest

Compound Name: ATTO 425

Cat. No.: B1264053 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides essential safety information, handling procedures, and detailed

experimental protocols for the fluorescent dye ATTO 425. The information is compiled and

presented to ensure safe and effective use in research and development settings.

Safety Data and Hazard Information
While ATTO 425 is not classified as a hazardous substance, it is imperative to adhere to good

laboratory practices.[1] The properties of the dye have not been exhaustively investigated, and

it should be treated as a potentially hazardous chemical.[2]

General Safety Precautions
Personal Protective Equipment (PPE): Always wear appropriate gloves, protective clothing,

and eyewear.[2]

Handling: Avoid prolonged or repeated exposure. Ensure good ventilation in the work area.

Do not eat, drink, or smoke when using this product. Wash hands thoroughly after handling.

[1][2]

Exposure: In case of eye or skin contact, immediately wash the affected area with plenty of

water for 15 minutes and seek medical advice.[2] If inhaled, move to fresh air and seek

medical advice.[2] If swallowed, call a poison center or doctor if you feel unwell.[1]
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Fire Fighting and Accidental Release Measures
Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, or a carbon dioxide

extinguisher.[2]

Spill Cleanup: Use appropriate protective equipment to clean up spills promptly. Absorb the

spill onto a suitable material, collect, and dispose of all waste in accordance with federal,

state, and local regulations.[2]

Physical and Chemical Properties
ATTO 425 is a fluorescent label with a coumarin structure, known for its strong absorption, high

fluorescence quantum yield, large Stokes shift, and good photostability.[3][4][5]

Property Value Reference(s)

Molecular Weight ~401 g/mol (free acid) [3]

~499 g/mol (NHS ester) [3][5]

~524 g/mol (maleimide) [3]

Form Solid [2]

Solubility
Good in Methanol, DMSO,

DMF
[2][3]

Moderate in Water [2]

Storage Temperature ≤ –20°C [2]

Spectroscopic Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.leica-microsystems.com/products/atto-tec-consumables/fileadmin/user_upload/msds/atto425_phalloidin.pdf
https://www.leica-microsystems.com/products/atto-tec-consumables/fileadmin/user_upload/msds/atto425_phalloidin.pdf
https://www.benchchem.com/product/b1264053?utm_src=pdf-body
https://www.leica-microsystems.com/products/atto-tec-consumables/fileadmin/user_upload/produktdatenblaetter/atto%20425.pdf
https://blog.biosearchtech.com/know-your-oligo-modifications-atto-dyes
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/350/681/16805dat.pdf
https://www.leica-microsystems.com/products/atto-tec-consumables/fileadmin/user_upload/produktdatenblaetter/atto%20425.pdf
https://www.leica-microsystems.com/products/atto-tec-consumables/fileadmin/user_upload/produktdatenblaetter/atto%20425.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/350/681/16805dat.pdf
https://www.leica-microsystems.com/products/atto-tec-consumables/fileadmin/user_upload/produktdatenblaetter/atto%20425.pdf
https://www.leica-microsystems.com/products/atto-tec-consumables/fileadmin/user_upload/msds/atto425_phalloidin.pdf
https://www.leica-microsystems.com/products/atto-tec-consumables/fileadmin/user_upload/msds/atto425_phalloidin.pdf
https://www.leica-microsystems.com/products/atto-tec-consumables/fileadmin/user_upload/produktdatenblaetter/atto%20425.pdf
https://www.leica-microsystems.com/products/atto-tec-consumables/fileadmin/user_upload/msds/atto425_phalloidin.pdf
https://www.leica-microsystems.com/products/atto-tec-consumables/fileadmin/user_upload/msds/atto425_phalloidin.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1264053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

Absorption Maximum (λabs) 436 - 439 nm [3][6]

Emission Maximum (λem) 484 - 485 nm [7][8]

Molar Extinction Coefficient 4.5 x 10⁴ M⁻¹ cm⁻¹ [3]

Fluorescence Quantum Yield 90% [3]

Fluorescence Lifetime (τfl) 3.6 ns [3][6]

Correction Factor (CF260) 0.27 [3]

Correction Factor (CF280) 0.23 [3]

Handling and Storage
General Storage
Upon receipt, the solid dye should be stored at or below -20°C, protected from light and

moisture.[2][3] Desiccation is recommended.[2] Before opening the vial, it must be allowed to

equilibrate to room temperature to prevent moisture condensation.[3] When stored correctly,

the product is stable for at least three years.[3]

Solution Preparation and Storage
ATTO 425 and its derivatives are soluble in polar solvents like DMF, DMSO, and acetonitrile.[3]

NHS-esters and Maleimides: These reactive forms must be protected from water and other

OH-containing solvents.[3] Solutions of NHS-esters and maleimides should be prepared

immediately before use in anhydrous, amine-free DMF or DMSO.[3] The stability of these

solutions can be limited depending on the solvent quality.[3]

Conjugates: Labeled proteins should generally be stored under the same conditions as the

unlabeled protein.[9] For long-term storage, it is recommended to divide the conjugate

solution into small aliquots and freeze at -20°C or -80°C to avoid repeated freeze-thaw

cycles.[8] Protect all dye solutions and conjugates from light.[8][9]

Experimental Protocols
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Protein Labeling with ATTO 425 NHS Ester
This protocol is for labeling primary amine groups (e.g., lysine residues) on proteins.

Materials:

Protein solution (2-10 mg/mL)

Labeling buffer: 0.1 M sodium bicarbonate, pH 8.3[5]

ATTO 425 NHS ester

Anhydrous, amine-free DMF or DMSO

Gel filtration column (e.g., Sephadex G-25)[5]

Procedure:

Protein Preparation: Dissolve or dialyze the protein into the labeling buffer. The protein

solution must be free of amine-containing substances like Tris or glycine.[5]

Dye Solution Preparation: Immediately before use, dissolve the ATTO 425 NHS ester in

DMF or DMSO to a concentration of 2 mg/mL.[5]

Labeling Reaction: Add a 2- to 4-fold molar excess of the reactive dye solution to the protein

solution.[5] Incubate for 30 to 60 minutes at room temperature with constant stirring.[5]

Purification: Separate the labeled protein from unreacted dye using a gel filtration column

equilibrated with a suitable buffer (e.g., PBS pH 7.2).[5] The first colored band to elute is

typically the labeled protein.

Protein Labeling with ATTO 425 Maleimide
This protocol targets sulfhydryl (thiol) groups, such as those on cysteine residues.

Materials:

Protein solution (at least 2 mg/mL)
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Reaction buffer: PBS, Tris, or HEPES, pH 7.2-7.5[8]

ATTO 425 maleimide

Anhydrous, amine-free DMF

(Optional) Glutathione (GSH) for quenching

Purification supplies (gel filtration, dialysis, or spin concentrators)[8]

Procedure:

Protein Preparation: Dissolve the protein in the reaction buffer. If necessary, reduce disulfide

bonds to free up thiol groups and remove the reducing agent before labeling.[8]

Dye Solution Preparation: Shortly before use, prepare a 10 mg/mL solution of ATTO 425
maleimide in DMF.[8]

Labeling Reaction: Add the dye solution to the protein solution. A typical starting point is 33

µL of dye solution per 1 mg of protein.[8] Incubate for 2 hours at 20°C in a shaker, protected

from light.[8]

Quenching (Optional): To stop the reaction, add an excess of a free-thiol reagent like GSH

and incubate for 15 minutes.[8]

Purification: Remove the unreacted dye from the conjugate via gel filtration, dialysis, or spin

concentrators.[8]

Oligonucleotide Labeling with ATTO 425 NHS Ester
This protocol is for labeling amino-modified oligonucleotides.

Materials:

Amino-modified oligonucleotide (e.g., 0.1 mM solution)

Labeling buffer: 0.2 M carbonate buffer, pH 8-9[5]

ATTO 425 NHS ester
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Anhydrous DMF

Purification supplies (gel filtration or reversed-phase HPLC)[5]

Procedure:

Oligonucleotide Preparation: Dissolve the amino-modified oligonucleotide in the carbonate

buffer.

Dye Solution Preparation: Prepare a 5 mg/mL solution of ATTO 425 NHS ester in anhydrous

DMF.[5]

Labeling Reaction: Add approximately 30 µL of the label solution to 50 µL of the

oligonucleotide solution.[5] Incubate at room temperature for 2 hours with shaking.[5]

Purification: Separate the labeled oligonucleotide from the free dye using gel filtration or

reversed-phase HPLC.[5][6] Dual HPLC purification is often recommended for high purity.[6]

Visualized Workflows
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General Safety and Handling Workflow for ATTO 425

Preparation

Handling & Reaction

Cleanup & Disposal

Start: Handling ATTO 425 Dye

Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Equilibrate Dye Vial to Room Temperature

Weigh Solid Dye in Ventilated Area

Dissolve in Anhydrous Solvent
(e.g., DMSO, DMF)

Perform Labeling Reaction

Accidental Spill?

Follow Spill Cleanup Procedure

Yes

Dispose of Waste
(Solid & Liquid)

No

Decontaminate Work Area & Wash Hands

End

Click to download full resolution via product page

Caption: General laboratory safety and handling workflow for ATTO 425 dye.
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ATTO 425 Protein Labeling Workflow (NHS Ester)

Preparation

Reaction & Purification

Analysis & Storage

Start: Protein Labeling

Prepare Protein in Amine-Free Buffer
(e.g., 0.1 M Bicarbonate, pH 8.3)

Prepare ATTO 425 NHS Ester
in Anhydrous DMSO/DMF

Mix Protein and Dye Solution
(Molar Excess of Dye)

Incubate at Room Temperature
(30-60 min)

Purify Conjugate
(e.g., Gel Filtration)

Characterize Conjugate
(Determine Degree of Labeling)

Store Conjugate at -20°C or -80°C

End

Click to download full resolution via product page

Caption: A typical workflow for labeling proteins with ATTO 425 NHS ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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